Cas no 113669-58-2 (octane-1,2-disulfonic acid)

• Product name: octane-1,2-disulfonic acid
• CAS No: 113669-58-2
• MF: C₈H₁₈O₆S₂
• MW: 274.35492
• CID: 1201205
• PubChem ID: 15185458

octane-1,2-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• octane-1,2-disulfonic acid
• 1,2-octanedisulfonic acid
• LogP
• UNII-64E5NSD2NA
• DTXSID00869573
• 113669-58-2
• 1,2-OCTANEDISULFONIC ACID, (+/-)-
• Q27263746
• NS00128548
• 64E5NSD2NA
• SCHEMBL2051398
• (+/-)-1,2-OCTANEDISULFONIC ACID

• Inchi： InChI=1S/C8H18O6S2/c1-2-3-4-5-6-8(16(12,13)14)7-15(9,10)11/h8H,2-7H2,1H3,(H,9,10,11)(H,12,13,14)
• InChI Key： QZQALQWPHXLKSP-UHFFFAOYSA-N
• SMILES： CCCCCCC(CS(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 274.05454
• Monoisotopic Mass: 274.05448064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 108.74